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Compound of Interest

Compound Name: N-Nitrososarcosine

Cat. No.: B015531 Get Quote

Essential Safety and Handling Guide for N-
Nitrososarcosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Nitrososarcosine (NSAR), a compound reasonably anticipated to be a human carcinogen.[1]

Adherence to these protocols is critical for ensuring personnel safety and maintaining a

compliant laboratory environment.

N-Nitrososarcosine is a pale yellow, crystalline solid that may decompose when exposed to

light.[1] It is used in laboratory research to induce tumors in experimental animals.[1] This

substance is classified as possibly carcinogenic to humans (Group 2B) by the International

Agency for Research on Cancer (IARC) and is toxic if swallowed, causes skin irritation, and

poses a risk of serious eye damage.[1][2]

Hazard Summary & Personal Protective Equipment
(PPE)
All handling of N-Nitrososarcosine, whether in solid or solution form, must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1][3] A comprehensive PPE

strategy is mandatory to prevent exposure through inhalation, ingestion, or skin and eye

contact.[3]
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Hazard Classification
Required Personal
Protective
Equipment (PPE)

Specifications &
Rationale

Carcinogenicity

IARC Group 2B:

Possibly carcinogenic

to humans.[1] NTP:

Reasonably

anticipated to be a

human carcinogen.[1]

Full PPE Ensemble

Given the

carcinogenic risk, a

complete barrier is

essential.

Acute Oral Toxicity Toxic if swallowed.[2]

No eating, drinking, or

smoking in the

handling area.[2]

Prevents accidental

ingestion of the

substance.

Skin

Irritation/Corrosion

Causes skin irritation.

[2]

Nitrile Gloves

(Double-Gloving

Recommended)[3][4]

Double-gloving

minimizes exposure

risk from a tear or

puncture in the outer

glove. Change gloves

immediately if

contaminated.[3]

Chemical-Resistant

Laboratory Coat[3]

A buttoned lab coat

protects skin and

personal clothing from

contamination.[3]

Eye Damage/Irritation
Causes serious eye

damage.[2]

Chemical Splash-

Proof Safety Goggles

& Face Shield[3]

Goggles are

mandatory. A face

shield provides an

additional layer of

protection against

splashes and

aerosols.[3][5]

Inhalation Potential for

aerosol/dust

inhalation.

N95 Respirator or

Higher[3]

Recommended when

handling the

powdered form of the

compound to prevent
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inhalation of fine

particles.[3]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of N-Nitrososarcosine from

receipt to disposal.

1. Preparation and Engineering Controls:

Ventilation: All manipulations, including weighing and solution preparation, must occur within

a certified chemical fume hood.[1][3]

Designated Area: Designate a specific area for N-Nitrososarcosine work, clearly labeled

with appropriate hazard warnings.

Equipment: Use dedicated spatulas, glassware, and other equipment to prevent cross-

contamination.[3]

2. Handling the Solid Compound:

Weighing: When weighing the powder, use an analytical balance inside the fume hood or a

containment enclosure to control the dispersal of fine particles.[3]

Static Control: Prevent the build-up of electrostatic charge.[6]

3. Solution Preparation:

Procedure: Slowly add the solvent to the solid compound to prevent splashing.[3]

Labeling: Ensure all containers are clearly labeled with the compound name, concentration,

date, and hazard symbols.[3]

4. Storage:
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Location: Store in a cool, dry, and well-ventilated area, as close as practical to the laboratory

where it will be used.[1][6]

Conditions: Keep the container tightly sealed and protected from light.[1][6] Storage in an

explosion-proof refrigerator or freezer is recommended.[1]

Inventory: Maintain a detailed inventory showing the quantity of the carcinogen and the date

it was acquired.[1]
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Diagram 1: N-Nitrososarcosine Handling Workflow
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Diagram 2: Emergency Response for N-Nitrososarcosine

Immediate Actions

Exposure Event Occurs

Skin Contact:
Wash with soap & water for 15+ min

Eye Contact:
Flush with water for 15+ min

Inhalation:
Move to Fresh Air

Ingestion:
Do NOT Induce Vomiting

Remove Contaminated Clothing

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015531#personal-protective-equipment-for-handling-
n-nitrososarcosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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